Cas no 1341300-86-4 (3-bromo-1-(4-bromophenyl)-2-Pyrrolidinone)

• Product Name: 3-bromo-1-(4-bromophenyl)-2-Pyrrolidinone
• CAS No: 1341300-86-4
• MF: C₁₀H₉Br₂NO
• MW: 318.992561101913
• CID: 2134791
• Update Time: 2023-11-19

3-bromo-1-(4-bromophenyl)-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-(4-bromophenyl)-2-Pyrrolidinone
• 3-bromo-1-(4-bromophenyl)pyrrolidin-2-one
• CID 63787702
• 2-Pyrrolidinone, 3-bromo-1-(4-bromophenyl)-

• Inchi： 1S/C10H9Br2NO/c11-7-1-3-8(4-2-7)13-6-5-9(12)10(13)14/h1-4,9H,5-6H2
• InChI Key： QUUGICKQIQTLKC-UHFFFAOYSA-N
• SMILES： BrC1C(N(C2C=CC(=CC=2)Br)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Topological Polar Surface Area: 20.3

Experimental Properties

• Density: 1.865±0.06 g/cm3(Predicted)
• Boiling Point: 462.4±40.0 °C(Predicted)
• pka: -2.35±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines